Cas no 1261898-47-8 (2-(2,5-Dichlorophenyl)-6-methylbenzoic acid)

• Product Name: 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid
• CAS No: 1261898-47-8
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD18321859
• CID: 2622396
• PubChem ID: 53227692
• Update Time: 2025-11-05

2-(2,5-Dichlorophenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-DICHLOROPHENYL)-6-METHYLBENZOIC ACID
• 1261898-47-8
• MFCD18321859
• 2',5'-Dichloro-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID50691225
• 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid, 95%
• 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid

• MDL： MFCD18321859
• Inchi： 1S/C14H10Cl2O2/c1-8-3-2-4-10(13(8)14(17)18)11-7-9(15)5-6-12(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： SZKSSQBJMRHOEH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=C(C)C=1C(=O)O)Cl

Computed Properties

• Exact Mass: 280.0057849Da
• Monoisotopic Mass: 280.0057849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid

Introduction to 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid (CAS No. 1261898-47-8)

2-(2,5-Dichlorophenyl)-6-methylbenzoic acid (CAS No. 1261898-47-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety substituted with a 2,5-dichlorophenyl group and a methyl group at the 6-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid is C₁₄H₁₀Cl₂O₂, and its molecular weight is approximately 273.18 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.

In recent years, the study of 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid has expanded beyond its basic chemical properties to explore its potential biological activities and therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that the compound may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic properties of 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid have also been studied to evaluate its suitability for drug development. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid has been used as a building block in synthetic chemistry for the preparation of more complex molecules. Its unique structure allows for the introduction of various functional groups through chemical modifications, making it a valuable intermediate in the synthesis of novel compounds with diverse biological activities.

The safety profile of 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid has been evaluated in several preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety studies are necessary to ensure its long-term safety and efficacy in human subjects.

In conclusion, 2-(2,5-Dichlorophenyl)-6-methylbenzoic acid (CAS No. 1261898-47-8) is a promising compound with a wide range of potential applications in both research and therapeutic settings. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly significant role in advancing our understanding and treatment of various diseases.